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Compound Focus: Terfenadine

CAS No.: 50679-08-8

Cat. No.: S544954

Terfenadine Properties & Stability Data

The tables below consolidate key information for researchers working with terfenadine.

Property Value / Description

IUPAC Name 1-(4-tert-butylphenyl)-4-[4-[hydroxy(diphenyl)methyl]piperidin-1-yl]butan-1-ol
[1]

Molecular Formula C3yH41NO, [1]

Molecular Weight 471.67 g/mol [1]

Solubility (DMSO) >18 mg/mL [1]

Solubility (EtOH) =>8.06 mg/mL (with ultrasonic assistance) [1]

Solubility (H,0) Insoluble [1]

Primary Metabolite Fexofenadine (Terfenadine Carboxylate) [2] [1]
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Property Value | Description

Metabolizing CYP3A4 [1]

Enzyme

Stress Condition Chemical Stability of Terfenadine

High Temperature & More stable than its metabolite, fexofenadine [2]
Different pH

UVIVIS Light & Different pH  Similarly sensitive to degradation as fexofenadine when exposed to
high doses of light [2]

Degradation Kinetics Follows first-order kinetics under all tested stress conditions [2]

Experimental Workflow for Solubility Assessment

This workflow outlines a systematic approach to evaluate terfenadine solubility and stability under various

conditions.

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.apexbt.com/terfenadine.html
https://pubmed.ncbi.nlm.nih.gov/31061743/
https://pubmed.ncbi.nlm.nih.gov/31061743/
https://pubmed.ncbi.nlm.nih.gov/31061743/
https://www.smolecule.com/products/s544954?utm_src=pdf-body
https://www.smolecule.com/products/s544954?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Smolecule

Root Cause Analysis & Performance Maximization

Specifications & Pricing

g

Start: Terfenadine
olubility Assessment

Preparation of Stock Solution

Apply Stress Conditions

Biorelevant Media
(Dispersion & Digestion)

LC-UV Quantitative Analysis

Data Modeling & Prediction

(End: Developability DecisiorD

R2 =0.80 (Pre)
R2=0.76 (Post)

-
-
-
-
-
-
-
-
-
-
-

R2=0.70 (Pre)
R2 = 0.68 (Post)

Partial Least Squares
(PLS) Modeling
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Multiple Linear Regression
(MLR) with:
- Melting Point
- LogD
- Aromatic Ring Count

Frequently Asked Questions (FAQs)
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Q1: What is the primary stability concern when working with terfenadine in solution? Terfenadine is
susceptible to degradation under UV/VIS light across various pH levels. While it is more stable than
fexofenadine under temperature and pH stress, its degradation follows first-order kinetics when exposed to

light. You should protect solutions from light and consider the stability of the final formulation [2].

Q2: Besides standard solvents, what factors can predict terfenadine's solubility in complex,
biorelevant media? Computational models can be highly informative. Research indicates that molecular
descriptors like melting point, LogD, and the number of aromatic rings are significant predictors.
Multiple Linear Regression (MLR) models using these descriptors have shown good predictivity (R? = 0.70
pre-digestion, R? = 0.68 post-digestion) for solubility changes during the dispersion and digestion of lipid-

based formulations [3].

Q3: My terfenadine precipitates in aqueous solution. What are some practical strategies to improve
solubility?
e Use a co-solvent: Prepare a stock solution in DMSO (solubility 218 mg/mL) or ethanol (=8.06 mg/mL
with sonication) before dilution [1].
e Employ lipid-based formulations (LBFs): These are particularly promising for in vivo studies, as
they can maintain drug concentration during digestion. Cationic drugs like terfenadine have been
observed to show higher concentrations post-digestion in such systems [3].

e Apply ultrasonic energy: As noted in its solubility profile in ethanol, sonication can aid in dissolving
terfenadine [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b544954+#optimizing-

terfenadine-solubility-for-in-vivo-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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